Cas no 1706419-73-9 (N-(2-methoxy-5-nitrophenyl)-1-6-(1H-pyrazol-1-yl)pyridazin-3-ylpiperidine-4-carboxamide)

• Product Name: N-(2-methoxy-5-nitrophenyl)-1-6-(1H-pyrazol-1-yl)pyridazin-3-ylpiperidine-4-carboxamide
• CAS No: 1706419-73-9
• MF: C₂₀H₂₁N₇O₄
• MW: 423.425243139267
• CID: 6018606
• PubChem ID: 90514128
• Update Time: 2025-07-17

N-(2-methoxy-5-nitrophenyl)-1-6-(1H-pyrazol-1-yl)pyridazin-3-ylpiperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-methoxy-5-nitrophenyl)-1-6-(1H-pyrazol-1-yl)pyridazin-3-ylpiperidine-4-carboxamide
• N-(2-methoxy-5-nitrophenyl)-1-(6-pyrazol-1-ylpyridazin-3-yl)piperidine-4-carboxamide
• F6148-0128
• n-(2-methoxy-5-nitrophenyl)-1-[6-(1h-pyrazol-1-yl)pyridazin-3-yl]piperidine-4-carboxamide
• 1706419-73-9
• AKOS024806157
• 1-(6-(1H-pyrazol-1-yl)pyridazin-3-yl)-N-(2-methoxy-5-nitrophenyl)piperidine-4-carboxamide

• Inchi： 1S/C20H21N7O4/c1-31-17-4-3-15(27(29)30)13-16(17)22-20(28)14-7-11-25(12-8-14)18-5-6-19(24-23-18)26-10-2-9-21-26/h2-6,9-10,13-14H,7-8,11-12H2,1H3,(H,22,28)
• InChI Key： GZWOZYPCKHFOSA-UHFFFAOYSA-N
• SMILES： O=C(C1CCN(C2=CC=C(N3C=CC=N3)N=N2)CC1)NC1C=C(C=CC=1OC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 423.16550218g/mol
• Monoisotopic Mass: 423.16550218g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 625
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 131Ų

Additional information on N-(2-methoxy-5-nitrophenyl)-1-6-(1H-pyrazol-1-yl)pyridazin-3-ylpiperidine-4-carboxamide

Comprehensive Overview of N-(2-methoxy-5-nitrophenyl)-1-6-(1H-pyrazol-1-yl)pyridazin-3-ylpiperidine-4-carboxamide (CAS No. 1706419-73-9)

N-(2-methoxy-5-nitrophenyl)-1-6-(1H-pyrazol-1-yl)pyridazin-3-ylpiperidine-4-carboxamide, identified by its CAS number 1706419-73-9, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique molecular structure combining a pyridazine core with a piperidine moiety and a nitrophenyl group, making it a subject of interest for drug discovery and development. Researchers are particularly intrigued by its potential applications in targeting specific enzymes or receptors, which aligns with current trends in precision medicine and personalized therapeutics.

The compound's structural complexity, highlighted by the presence of a 1H-pyrazol-1-yl group and a methoxy-5-nitrophenyl substituent, suggests its utility in modulating protein-protein interactions or enzymatic activity. This aligns with the growing demand for small-molecule inhibitors in oncology and inflammatory diseases, topics frequently searched in academic and industry circles. Its pyridazin-3-ylpiperidine backbone is reminiscent of scaffolds used in kinase inhibitors, a hot topic in cancer research and signal transduction studies.

From a synthetic chemistry perspective, CAS 1706419-73-9 exemplifies modern heterocyclic chemistry techniques, combining multiple aromatic systems with a carboxamide linker. This design strategy is often explored in fragment-based drug design (FBDD), a trending approach in medicinal chemistry. The compound's nitrophenyl group may also serve as a precursor for further functionalization, a technique widely discussed in click chemistry and bioconjugation applications.

In the context of drug metabolism and pharmacokinetics (DMPK), the methoxy and nitro substituents on the phenyl ring could influence the compound's bioavailability and metabolic stability—key considerations in modern ADME studies. These properties are frequently queried in pharmaceutical databases and drug-likeness prediction tools, reflecting the industry's focus on optimizing lead compounds.

The pyridazine-piperidine hybrid structure of this compound also resonates with current interests in CNS-targeting molecules, as similar frameworks appear in neuromodulators. This connection makes it relevant to neurodegenerative disease research, a highly searched topic in biomedical literature. Additionally, its potential as a proteolysis-targeting chimera (PROTAC) component has not been fully explored, representing an untapped area for investigation.

Quality control and analytical characterization of 1706419-73-9 would typically involve advanced techniques like HPLC-MS and NMR spectroscopy, methods commonly searched by quality assurance professionals. The compound's purity profile is crucial given the pharmaceutical industry's emphasis on ICH guidelines and impurity control.

From a commercial perspective, the synthesis and supply of N-(2-methoxy-5-nitrophenyl)-1-6-(1H-pyrazol-1-yl)pyridazin-3-ylpiperidine-4-carboxamide cater to the growing contract research organization (CRO) market, particularly for custom synthesis services. This aligns with search trends showing increased interest in research chemicals and building blocks for drug discovery.

Environmental and safety considerations for this compound would follow standard green chemistry principles, with particular attention to the nitroaromatic component. These aspects are increasingly important in sustainable pharmaceutical manufacturing, a major focus area in recent industry conferences and regulatory discussions.

In summary, CAS 1706419-73-9 represents a versatile chemical entity with multiple potential applications in medicinal chemistry and drug development. Its structural features make it relevant to current research trends while offering opportunities for novel therapeutic interventions. The compound exemplifies the intersection of organic synthesis, drug design, and biological evaluation that defines modern pharmaceutical research.